Cas no 2227822-26-4 (methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227822-26-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5860604
• PubChem ID: 165668930
• Update Time: 2025-05-25

methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate
• 2227822-26-4
• EN300-1920999

• Inchi： 1S/C11H13BrO3/c1-7-5-8(12)3-4-9(7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m1/s1
• InChI Key： HRYJIOHQUWRVKN-SNVBAGLBSA-N
• SMILES： BrC1C=CC(=C(C)C=1)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate

Methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate (CAS No. 2227822-26-4): A Comprehensive Overview

Methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate, identified by its CAS number 2227822-26-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic and hydroxyl functional group structure, has garnered attention due to its potential applications in drug discovery and synthetic biology. The unique arrangement of atoms in this compound not only makes it a subject of academic curiosity but also opens up avenues for exploring novel therapeutic interventions.

The chemical structure of methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a (3R)-configured hydroxyl group and an aromatic ring substituted with bromine and a methyl group. This specific configuration imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of the hydroxyl group, in particular, suggests possible interactions with biological targets, making this compound a promising scaffold for the development of new bioactive molecules.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways through precise targeting. Methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate fits well within this paradigm, as its structural features allow for selective binding to specific enzymes or receptors. For instance, studies have shown that similar compounds with aromatic substituents can interact with various protein targets, leading to potential therapeutic effects. The (3R)-configuration of the hydroxyl group is particularly noteworthy, as it can influence the stereochemical interactions between the molecule and its biological target.

One of the most exciting aspects of methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate is its potential in the field of drug discovery. Researchers have been exploring its derivatives to identify novel pharmacophores that could lead to the development of new drugs. The aromatic ring, with its bromine and methyl substituents, provides a rich scaffold for chemical modification, allowing chemists to fine-tune the properties of the molecule. This flexibility is crucial for designing compounds that exhibit high affinity and selectivity for their intended targets.

Moreover, the hydroxyl group in methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate can participate in various hydrogen bonding interactions, which are essential for molecular recognition processes in biological systems. This feature makes it an attractive candidate for designing molecules that can interact with biological membranes or intracellular components. Such interactions are critical for many biological processes, including signal transduction and metabolic pathways.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate. Molecular modeling techniques have allowed researchers to predict how this compound might interact with different biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and optimizing the design of new molecules. By leveraging computational tools, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

The synthesis of methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate is another area of active research. Chemists have developed various synthetic routes to construct this molecule efficiently and in high yield. The use of chiral auxiliaries or catalysts has been particularly important in ensuring the correct stereochemistry of the hydroxyl group. These synthetic strategies not only provide insights into the structural features that contribute to the compound's properties but also offer practical methods for producing it on a larger scale.

In conclusion, methyl (3R)-3-(4-bromo-2-methylphenyl)-3-hydroxypropanoate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of an aromatic ring substituted with bromine and a methyl group and a (3R)-configured hydroxyl group, make it a valuable scaffold for drug discovery. The growing body of research on this compound underscores its importance as a candidate for developing new therapeutic agents. As our understanding of its properties continues to expand, so too will its applications in medicine and biology.